![molecular formula C₃₄H₃₆Cl₂N₆O₅ B1146843 Des[2-(1,2,4-triazolyl)] Itraconazole-2-isocyanate CAS No. 1246812-37-2](/img/no-structure.png)
Des[2-(1,2,4-triazolyl)] Itraconazole-2-isocyanate
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{ "Design of the Synthesis Pathway": "The synthesis pathway for Des[2-(1,2,4-triazolyl)] Itraconazole-2-isocyanate involves the modification of itraconazole by removing the 2-(1,2,4-triazolyl) group and replacing it with an isocyanate group.", "Starting Materials": [ "Itraconazole", "Phosgene", "Triethylamine", "1,2,4-Triazole", "Methanol", "Chloroform", "Sodium bicarbonate", "Water" ], "Reaction": [ "Itraconazole is dissolved in chloroform and reacted with phosgene in the presence of triethylamine to form itraconazole-2-chloroformate.", "1,2,4-Triazole is dissolved in methanol and added to the reaction mixture to form Des[2-(1,2,4-triazolyl)] itraconazole-2-chloroformate.", "The reaction mixture is then treated with sodium bicarbonate to neutralize the acid and form the desired product, Des[2-(1,2,4-triazolyl)] Itraconazole-2-isocyanate.", "The product is isolated by filtration and washed with water to remove any impurities." ] } | |
CAS RN |
1246812-37-2 |
Molecular Formula |
C₃₄H₃₆Cl₂N₆O₅ |
Molecular Weight |
679.59 |
synonyms |
4-[4-[4-[4-[[(2R,4S)-(2,4-Dichlorophenyl)-2-(isocyanomethyl)-1,3-dioxolan-4-yl]methoxy]phenyl]-1-piperazinyl]phenyl]-2,4-dihydro-2-(1-methylpropyl)-3H-1,2,4-triazol-3-one; |
Origin of Product |
United States |
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